Cas no 1804637-15-7 (Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804637-15-7
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4838407
• Update Time: 2025-10-27

Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8F4INO3/c1-18-8(17)3-5-2-7(19-10(12,13)14)9(15)16-6(5)4-11/h2H,3-4H2,1H3
• InChI Key： AEOLSMLKHFHHAD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(CF)=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804637-15-7)

The compound Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804637-15-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel heterocyclic compounds and fluorinated pharmaceuticals, which are currently trending in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate is particularly noteworthy, as it often improves lipophilicity and membrane permeability—a key consideration in modern drug design. This aligns with the growing focus on AI-driven drug discovery and computational chemistry, where such compounds are frequently screened for their therapeutic potential.

From a synthetic chemistry perspective, the iodo substituent at the 6-position of the pyridine ring offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This makes the compound a valuable building block for constructing complex molecular architectures. Laboratories focusing on high-throughput screening or fragment-based drug discovery may find this compound particularly useful due to its modular design.

The ester functional group (methyl acetate) in Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate further enhances its utility, allowing for straightforward hydrolysis or transesterification to access carboxylic acid derivatives or other esters. This flexibility is critical in medicinal chemistry optimization, where fine-tuning physicochemical properties is essential. Additionally, the compound's stability under standard storage conditions makes it a practical choice for industrial-scale applications.

Environmental and regulatory considerations are also paramount in today's chemical industry. The compound's fluorine-containing moieties have been studied for their environmental persistence, but advances in green chemistry techniques, such as catalytic fluorination, are mitigating these concerns. Researchers are actively exploring sustainable synthetic routes for similar compounds, reflecting the broader shift toward eco-friendly chemical processes.

In summary, Methyl 2-(fluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804637-15-7) represents a cutting-edge example of functionalized pyridine chemistry. Its multifaceted reactivity and relevance to contemporary research themes—such as fluorine in drug design, cross-coupling methodologies, and sustainable synthesis—ensure its continued importance in scientific innovation. As the field evolves, this compound is poised to play a pivotal role in addressing challenges across life sciences and material engineering.